Cas no 2118332-08-2 (2-Fluoro-6-(trifluoromethyl)benzoic Anhydride)

2-Fluoro-6-(trifluoromethyl)benzoic Anhydride structure
2118332-08-2 structure
Product Name:2-Fluoro-6-(trifluoromethyl)benzoic Anhydride
CAS No:2118332-08-2
MF:C16H6F8O3
MW:398.20427274704
MDL:MFCD31618141
CID:3044474
PubChem ID:354335756
Update Time:2024-11-04

2-Fluoro-6-(trifluoromethyl)benzoic Anhydride Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-6-(trifluoromethyl)benzoic Anhydride
    • FTFBA
    • Benzoic acid, 2-fluoro-6-(trifluoromethyl)-, 1,1'-anhydride
    • 2118332-08-2
    • 2-fluoro-6-(trifluoromethyl)benzoyl 2-fluoro-6-(trifluoromethyl)benzoate
    • WBQMFZFVXXISMA-UHFFFAOYSA-N
    • F1184
    • [2-fluoro-6-(trifluoromethyl)benzoyl] 2-fluoro-6-(trifluoromethyl)benzoate
    • T72072
    • MFCD31618141
    • SCHEMBL26657525
    • MDL: MFCD31618141
    • Inchi: 1S/C16H6F8O3/c17-9-5-1-3-7(15(19,20)21)11(9)13(25)27-14(26)12-8(16(22,23)24)4-2-6-10(12)18/h1-6H
    • InChI Key: WBQMFZFVXXISMA-UHFFFAOYSA-N
    • SMILES: C(OC(=O)C1=C(C(F)(F)F)C=CC=C1F)(=O)C1=C(C(F)(F)F)C=CC=C1F

Computed Properties

  • Exact Mass: 398.01891935g/mol
  • Monoisotopic Mass: 398.01891935g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: 75.0 to 79.0 deg-C
  • Boiling Point: 404.1±45.0 °C at 760 mmHg
  • Flash Point: 191.3±23.6 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Fluoro-6-(trifluoromethyl)benzoic Anhydride Security Information

2-Fluoro-6-(trifluoromethyl)benzoic Anhydride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
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